Cas no 34687-04-2 (Methyl 3,3-dimethyl-4-nitrobutanoate)
34687-04-2 structure
Product Name:Methyl 3,3-dimethyl-4-nitrobutanoate
CAS No:34687-04-2
MF:C7H13NO4
MW:175.182422399521
CID:2156758
PubChem ID:13952658
Update Time:2025-04-21
Methyl 3,3-dimethyl-4-nitrobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,3-dimethyl-4-nitrobutanoate
- DTXSID701289206
- MROKADHZDXBQMO-UHFFFAOYSA-N
- SCHEMBL13732135
- 34687-04-2
- DA-06576
- 3,3-dimethyl-4-nitro-butyric acid methyl ester
-
- MDL： MFCD27975865
- Inchi： 1S/C7H13NO4/c1-7(2,5-8(10)11)4-6(9)12-3/h4-5H2,1-3H3
- InChI Key： MROKADHZDXBQMO-UHFFFAOYSA-N
- SMILES： O(C)C(CC(C)(C)C[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 175.08445790Da
- Monoisotopic Mass: 175.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.1Ų
Methyl 3,3-dimethyl-4-nitrobutanoate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
34687-04-2 (Methyl 3,3-dimethyl-4-nitrobutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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